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Compound of Interest

Compound Name: Nerandomilast dihydrate

Cat. No.: B15573323

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like nerandomilast dihydrate are paramount to
ensuring laboratory safety and environmental protection. This guide provides a comprehensive,
step-by-step protocol for the safe disposal of nerandomilast dihydrate, aligning with
established safety data.

Nerandomilast dihydrate, an orally active inhibitor of phosphodiesterase 4B (PDE4B), is
under investigation for its potential in treating inflammatory and fibrotic diseases.[1][2][3] Its
handling and disposal require adherence to specific safety precautions due to its classification
for acute toxicity, suspected reproductive toxicity, and potential for organ damage through

prolonged or repeated exposure.[4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of nerandomilast is provided in the
table below. Understanding these properties is fundamental to its safe handling and storage.
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Property Value Source
MedchemExpress[4],
Molecular Formula C20H25CINeO2S
PubChem[5]
) MedchemExpress[4],
Molecular Weight 448.97 g/mol
PubChem[5]
CAS Number 1423719-30-5 MedchemExpress[4]

Hazard Identification and Safety Precautions

Nerandomilast is classified with the following hazards:

e H302: Harmful if swallowed.[4]

e H361: Suspected of damaging fertility or the unborn child.[4]

o H372: Causes damage to organs through prolonged or repeated exposure.[4]

Personal Protective Equipment (PPE): When handling nerandomilast dihydrate, it is
mandatory to wear appropriate personal protective equipment. This includes:

» Protective gloves[4]
» Protective clothing[4]
» Eye and face protection[4]

Step-by-Step Disposal Protocol

The disposal of nerandomilast dihydrate must be conducted in strict accordance with all
applicable federal, state, and local regulations.[4][6]

1. Waste ldentification and Segregation:

o All materials contaminated with nerandomilast dihydrate, including unused product, empty
containers, and cleaning materials, should be considered hazardous waste.
e Segregate this waste from other laboratory waste streams to prevent cross-contamination.
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. For Spills and Contaminated Materials:

 In the event of a spill, prevent further leakage or spillage if it is safe to do so0.[4]

o Keep the product away from drains and water courses.[4]

o Absorb spills with a finely-powdered, liquid-binding material such as diatomite or universal
binders.[4]

» Decontaminate surfaces and equipment by scrubbing with alcohol.[4]

o Collect all contaminated materials, including the absorbent, into a designated, labeled
hazardous waste container.

3. Disposal of Unused Product and Empty Containers:

e Unused nerandomilast dihydrate should be disposed of as hazardous waste. Do not
discard it down the drain or in the regular trash.

o One safety data sheet suggests that the container and all unused contents may be burned.
[6] This should only be performed by a licensed waste disposal company with incineration
capabilities.

o Empty containers may retain product residue and should be treated as hazardous waste.[6]
They should be taken to an approved waste handling site for recycling or disposal.[6]

4. Final Disposal:

o Dispose of the hazardous waste container through a licensed and certified hazardous waste
disposal company.

e The waste code should be assigned in discussion between the user, the producer, and the
waste disposal company to ensure compliance with all regulations.[6]

Logical Flow for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of
nerandomilast dihydrate.
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Nerandomilast Dihydrate Disposal Workflow

Waste Generation

Nerandomilast Dihydrate Waste Generated
(Unused product, spills, contaminated materials)

Hazard Assessment & PPE

Identify Hazards:
- Acute Toxicity (H302)
- Reproductive Toxicity (H361)
- Organ Toxicity (H372)

,

Wear Appropriate PPE:
- Gloves
- Protective Clothing
- Eye/Face Protection

Containment‘; Segregation

Contain Waste in a Labeled,
Sealed Hazardous Waste Container

4

Segregate from Other Waste Streams

Dispo$l Path

Contact Licensed Hazardous
Waste Disposal Company

:

Incineration of Unused Product
and Containers (Recommended)

:

Ensure Compliance with Local,
State, and Federal Regulations

Final Disposal

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for nerandomilast dihydrate.
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While one source indicates that the product is not classified as environmentally hazardous, it is
crucial to recognize that large or frequent spills can have a harmful or damaging effect on the
environment.[6] Therefore, adherence to these stringent disposal protocols is essential for
maintaining a safe laboratory environment and ensuring environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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